Cas no 1806986-09-3 (2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride
• CAS No: 1806986-09-3
• MF: C₈H₂ClF₃N₂O
• MW: 234.562490940094
• CID: 4871919
• Update Time: 2025-10-29

2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF3N2O/c9-7(15)3-1-4(8(11)12)14-5(2-13)6(3)10/h1,8H
• InChI Key： JCMQLBHVAMGUBV-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C#N)N=C(C(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.2
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride

Introduction to 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride (CAS No. 1806986-09-3)

2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride (CAS No. 1806986-09-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethyl substituent, and a fluorine atom, which collectively contribute to its chemical reactivity and biological activity.

The cyano group in the molecule is known for its strong electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule. This property makes 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride an excellent building block for the synthesis of various bioactive compounds. The difluoromethyl substituent, on the other hand, introduces additional steric and electronic effects, enhancing the molecule's stability and metabolic resistance. The presence of a fluorine atom further modulates the molecule's physicochemical properties, such as lipophilicity and solubility, which are crucial for optimizing drug delivery and bioavailability.

In recent years, 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its use as an intermediate in the synthesis of novel inhibitors targeting various enzymes and receptors. For instance, researchers have explored its utility in developing inhibitors for kinases, which are important therapeutic targets in cancer and inflammatory diseases. The compound's ability to form stable covalent bonds with target proteins makes it particularly valuable in this context.

Another significant application of 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride is in the development of agrochemicals. The unique combination of functional groups in this molecule provides a robust platform for designing compounds with enhanced pesticidal activity. Studies have shown that derivatives of this compound exhibit potent insecticidal and fungicidal properties, making them promising candidates for next-generation crop protection agents.

The synthetic accessibility of 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for various industrial applications. One notable approach involves the reaction of 2-cyano-6-(difluoromethyl)-3-fluoropyridine with thionyl chloride, which yields high purity 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride with excellent yields.

In terms of safety and environmental impact, 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride is generally considered to be stable under normal laboratory conditions. However, appropriate handling and storage practices should be followed to ensure safety. It is recommended to store the compound in a cool, dry place away from strong oxidizers and moisture.

The future prospects for 2-Cyano-6-(difluoromethyl)-3-fluoropyridine-4-carbonyl chloride are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in both pharmaceutical and agrochemical industries. As more studies are conducted, it is likely that this versatile molecule will play an increasingly important role in the development of innovative solutions to pressing health and agricultural challenges.